Cas no 1903309-58-9 (N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]-3-(trifluoromethoxy)benzamide)

• Product Name: N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]-3-(trifluoromethoxy)benzamide
• CAS No: 1903309-58-9
• MF: C₁₈H₂₃F₃N₄O₃
• MW: 400.395434617996
• CID: 5549766
• PubChem ID: 168004159
• Update Time: 2025-10-15

N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]-3-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 1903309-58-9
• N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]-3-(trifluoromethoxy)benzamide

• Inchi： 1S/C18H23F3N4O3/c1-11-9-15(26)24-17(22-11)25-7-5-13(6-8-25)23-16(27)12-3-2-4-14(10-12)28-18(19,20)21/h2-4,10-11,13,17,22H,5-9H2,1H3,(H,23,27)(H,24,26)
• InChI Key： NBRHEZBMSRRKTQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C(NC1CCN(C2NC(CC(C)N2)=O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 400.17222509g/mol
• Monoisotopic Mass: 400.17222509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.7Ų

Additional information on N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]-3-(trifluoromethoxy)benzamide

Comprehensive Analysis of N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]-3-(trifluoromethoxy)benzamide (CAS No. 1903309-58-9): Structure, Applications, and Research Insights

The compound N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]-3-(trifluoromethoxy)benzamide (CAS No. 1903309-58-9) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This piperidine-pyrimidine hybrid, characterized by a trifluoromethoxybenzamide moiety, exemplifies modern drug design strategies targeting selective enzyme modulation and receptor interactions. Researchers are increasingly exploring its role in addressing unmet medical needs, particularly in inflammation and metabolic disorders.

From a structural perspective, the molecule integrates a 4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl core linked to a piperidin-4-yl scaffold, further functionalized with a 3-(trifluoromethoxy)benzamide group. This arrangement enhances binding affinity to biological targets while improving metabolic stability—a critical consideration in drug discovery. Recent studies highlight its potential as a kinase inhibitor, with computational models suggesting high selectivity for specific signaling pathways implicated in autoimmune diseases.

The inclusion of the trifluoromethoxy group (-OCF3) is noteworthy, as this electron-withdrawing substituent often enhances membrane permeability and bioavailability. Such modifications align with current trends in fluorinated pharmaceutical compounds, which account for over 30% of FDA-approved drugs in the past decade. This molecular feature also contributes to the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.

In the context of drug repurposing—a hot topic in pharmaceutical R&D—this compound's structural versatility opens possibilities beyond its initial research scope. Academic labs and biotech firms are investigating its potential cross-reactivity with G-protein-coupled receptors (GPCRs), which could expand its utility in neurological applications. The piperidine-pyrimidine backbone shares pharmacophoric similarities with several CNS-active drugs, prompting investigations into blood-brain barrier penetration capabilities.

Synthetic accessibility remains a key advantage of CAS 1903309-58-9, with published routes achieving >85% yields through optimized amide coupling and heterocyclic condensation reactions. Green chemistry adaptations using catalytic methods have further improved the sustainability profile of its production—an essential factor given the pharmaceutical industry's growing emphasis on process intensification and reduced environmental impact.

Analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques like cryo-EM and X-ray crystallography have been employed to elucidate its binding modes, while LC-MS/MS methods enable sensitive quantification in biological matrices. These studies contribute valuable data to the growing structure-activity relationship (SAR) databases that accelerate drug discovery pipelines.

From a commercial perspective, N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]-3-(trifluoromethoxy)benzamide represents an important building block in medicinal chemistry. Custom synthesis providers report increasing demand for this scaffold, particularly from researchers working on targeted protein degradation platforms like PROTACs. Its modular structure allows for strategic modifications to optimize pharmacokinetic properties while maintaining target engagement.

Ongoing research explores the compound's potential in addressing drug resistance mechanisms—a critical challenge in oncology and infectious diseases. Preliminary data suggest that its unique electronic configuration may help circumvent common efflux pump recognition, though further validation is required. This aligns with industry efforts to develop next-generation therapeutics that overcome limitations of existing treatment paradigms.

The safety profile of CAS 1903309-58-9 remains under investigation, with current data indicating favorable in vitro toxicity parameters. Researchers emphasize the importance of thorough ADMET profiling, particularly regarding the compound's potential metabolite formation and drug-drug interaction risks. These studies will be crucial for determining its translational potential in clinical development programs.

As the scientific community continues to explore small molecule therapeutics, compounds like N-[1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl]-3-(trifluoromethoxy)benzamide demonstrate how rational design can yield molecules with both scientific interest and practical application. Its development reflects broader trends in precision medicine and computational drug design, where understanding molecular interactions at atomic resolution drives innovation.